Cas no 1806644-36-9 (3-Bromo-1-(4-iodo-3-(methylthio)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(4-iodo-3-(methylthio)phenyl)propan-1-one
• CAS No: 1806644-36-9
• MF: C₁₀H₁₀BrIOS
• MW: 385.05927324295
• CID: 4976381
• Update Time: 2025-10-30

3-Bromo-1-(4-iodo-3-(methylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(4-iodo-3-(methylthio)phenyl)propan-1-one

• Inchi： 1S/C10H10BrIOS/c1-14-10-6-7(2-3-8(10)12)9(13)4-5-11/h2-3,6H,4-5H2,1H3
• InChI Key： IGWHFOKRHBFODO-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1SC)C(CCBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 3.5
• Topological Polar Surface Area: 42.4

Additional information on 3-Bromo-1-(4-iodo-3-(methylthio)phenyl)propan-1-one

Professional Introduction to Compound with CAS No. 1806644-36-9 and Product Name: 3-Bromo-1-(4-iodo-3-(methylthio)phenyl)propan-1-one

The compound with the CAS number 1806644-36-9 and the product name 3-Bromo-1-(4-iodo-3-(methylthio)phenyl)propan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both bromo and iodo substituents, along with a methylthio group on the aromatic ring, makes this molecule a versatile intermediate for synthesizing more complex pharmacophores.

Recent research in the domain of organic synthesis has highlighted the importance of such multifunctional intermediates. The 3-Bromo-1-(4-iodo-3-(methylthio)phenyl)propan-1-one structure serves as an excellent starting point for constructing biologically active molecules. Its bromo and iodo groups are particularly valuable for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are widely employed in the synthesis of heterocyclic compounds, which are prevalent in many modern drugs.

In particular, the methylthio substituent on the aromatic ring introduces a sulfur-rich moiety that can enhance the solubility and bioavailability of resulting drug candidates. Sulfur-containing compounds are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The strategic placement of the bromo and iodo atoms allows for selective modifications, enabling chemists to tailor the molecule's properties to specific therapeutic needs.

One of the most compelling aspects of this compound is its potential in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The 3-Bromo-1-(4-iodo-3-(methylthio)phenyl)propan-1-one scaffold provides a framework for creating such inhibitors through iterative chemical modifications.

Recent studies have demonstrated that aryl alkyl ketones like this one can be transformed into potent kinase inhibitors by incorporating additional functional groups that mimic natural substrates or allosteric sites on the kinase enzyme. For instance, researchers have successfully used similar scaffolds to develop inhibitors of tyrosine kinases, which are critical targets in oncology. The presence of both bromo and iodo atoms allows for sequential functionalization, enabling the introduction of groups such as azides or alkynes for further derivatization.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug discovery. Heterocycles are known for their ability to engage with biological targets in unique ways, often leading to high-affinity binding and potent biological activity. The 3-Bromo-1-(4-iodo-3-(methylthio)phenyl)propan-1-one structure is particularly well-suited for constructing such heterocycles due to its reactive handles at both ends of the molecule. The bromo group can be used to introduce aryl rings via cross-coupling reactions, while the iodo group can be exchanged for other leaving groups to access different chemical space.

Advances in synthetic methodologies have further enhanced the utility of this compound. For example, palladium-catalyzed cross-coupling reactions now allow for highly efficient transformations between bromo and iodo substituents and various aryl halides or organometallic reagents. This flexibility has enabled chemists to rapidly explore large libraries of derivatives, accelerating the discovery process. Additionally, modern computational techniques can predict the biological activity of these derivatives before they are synthesized, saving time and resources.

The role of sulfur-containing heterocycles in medicinal chemistry cannot be overstated. Sulfur is a key element in many biologically active molecules due to its ability to form stable bonds with other atoms while maintaining flexibility in three-dimensional space. This property makes sulfur-rich compounds ideal candidates for drug development. The methylthio group in 3-Bromo-1-(4-iodo-3-(methylthio)phenyl)propan-1-one contributes to this versatility by providing a site for further functionalization while also enhancing solubility.

In conclusion, 3-Bromo-1-(4-iodo-3-(methylthio)phenyl)propan-1-one (CAS No. 1806644-36-9) represents a promising tool for pharmaceutical research and development. Its unique structural features make it an excellent intermediate for synthesizing complex biologically active molecules, particularly kinase inhibitors and other therapeutic agents targeting sulfur-rich pharmacophores. As synthetic chemistry continues to evolve, compounds like this one will play an increasingly important role in discovering new treatments for human diseases.